6-chloro-N,N,2-trimethylpyrimidin-4-amine

• IUPAC Name: 6-chloro-N,N,2-trimethylpyrimidin-4-amine
• InChI: InChI=1S/C7H10ClN3/c1-5-9-6(8)4-7(10-5)11(2)3/h4H,1-3H3
• InChI Key: MEFOLQWSRBDONE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N(C)C
• Molecular Formula: C7H10ClN3
• DSSTOX Substance ID: DTXSID70654574
• Molecular Weight: 171.63 g/mol
• CAS RN: 58514-89-9

Description

6-Chloro-N,N,2-trimethylpyrimidin-4-amine is a chemical compound with the CAS Number: 58514-89-9. It has a linear formula of C7H10ClN3.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H10ClN3. It has a molecular weight of 171.63 g/mol.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C. The compound has a molecular weight of 171.63 g/mol.

Scientific Research Applications

Anti-HIV-1 Evaluation

Some novel MC-1220 analogs, which include derivatives of 6-chloro-N,N,2-trimethylpyrimidin-4-amine, have been synthesized and evaluated for their activity against HIV-1. One particular compound demonstrated comparable activity to MC-1220, differing only by a fluoro atom instead of a CH3 group (Loksha et al., 2016).

Catalysis in Polymerization

The compound's derivatives have been used in the synthesis of octahedral group 4 metal complexes containing amine, amido, and aminopyridinato ligands. These complexes have applications in the oligo- and polymerization of alpha-olefins, showing varying levels of catalytic activity (Fuhrmann et al., 1996).

Crystal Structure Analysis

Studies on the crystal structure of derivatives have been conducted, offering insights into their molecular arrangement and potential applications in material science. For example, the investigation of the crystal structure of 4-chloro-6-methoxypyrimidin-2-amine with succinic acid revealed specific hydrogen bonding patterns (Thanigaimani et al., 2012).

Pharmaceutical Applications

A derivative of this compound has been studied for its role as an alpha-2-imidazoline receptor agonist, suggesting potential applications in treating hypertension (Aayisha et al., 2019).

Molecular and Crystal Structure Research

The molecular and crystal structures of benzyl derivatives have been confirmed, contributing to computational predictions and the understanding of conformational behavior in these compounds (Odell et al., 2007).

Amination Studies

Investigations into the amination of halogenated pyrimidines, which include derivatives of this compound, have provided valuable insights into reaction mechanisms and product distributions (Rasmussen & Plas, 2010).

Antitumor Activities

Research into N-(2′-arylaminepyrimidin4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives, which include this compound derivatives, has shown significant antitumor activities, indicating potential in cancer treatment (Chu De-qing, 2011).

Safety and Hazards

The compound is labeled with the signal word “Warning”. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305+P351+P338, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.